1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 247.11 g/mol
• IUPAC Name: 1-(3,5-dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H12Cl2O2/c1-11(2,3)10(15)6-4-7(12)9(14)8(13)5-6/h4-5,14H,1-3H3
• InChI Key: RWTALRMZYAYHFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C1=CC(=C(C(=C1)Cl)O)Cl

Description

1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one (CAS: 124500-38-5) is a substituted propanone derivative featuring a hydroxyphenyl core with chlorine atoms at the 3- and 5-positions and a branched 2,2-dimethylpropan-1-one side chain. This compound is characterized by its electron-withdrawing chlorine substituents and a hydroxyl group capable of hydrogen bonding, which may influence its solubility, reactivity, and crystalline packing . While discontinued commercially, its structural features make it a subject of interest for comparative studies with analogous aryl ketones.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with 3,5-dichloro-4-hydroxybenzaldehyde and 2,2-dimethylpropanal.

Condensation Reaction: The two starting materials undergo a condensation reaction in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction forms the desired product along with water as a byproduct.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of 1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the condensation reaction and minimize the formation of byproducts.

Chemical Reactions Analysis

Types of Reactions

1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The chlorine atoms can be substituted with other functional groups such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as ammonia (NH3) or thiols (RSH) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3,5-dichloro-4-hydroxybenzaldehyde or 3,5-dichloro-4-hydroxybenzoic acid.

Reduction: Formation of 1-(3,5-dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-ol.

Substitution: Formation of derivatives with various functional groups replacing the chlorine atoms.

Scientific Research Applications

1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one involves its interaction with specific molecular targets. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act as an inhibitor of urate transporters, reducing uric acid levels in the body.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s properties can be contextualized by comparing it to derivatives with variations in aromatic substitution patterns and side-chain modifications. Below is an analysis of three structurally related compounds:

1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one (CAS: 30314-42-2)

• Structural Differences : Lacks hydroxyl and second chlorine substituents, retaining only a single para-chloro group on the phenyl ring.

1-(2,6-Dihydroxy-4-methoxy-3,5-dimethylphenyl)-3-phenylpropan-1-one (CAS: 34328-55-7)

• Structural Differences : Features multiple hydroxyl, methoxy, and methyl groups on the phenyl ring, along with a 3-phenylpropan-1-one side chain.
• Implications: Enhanced hydrogen-bonding networks due to dihydroxy and methoxy groups, likely resulting in higher crystallinity and thermal stability . The extended conjugated system (3-phenylpropanone) may increase UV absorption properties compared to the target compound’s branched side chain .

4'-Chloro-2,2-dimethylpropiophenone (CAS: 30314-42-2)

• Structural Similarity: Shares the 2,2-dimethylpropanone moiety but differs in aromatic substitution (single para-chloro vs. di-chloro-para-hydroxy).
• Steric hindrance from the 2,2-dimethyl group may impede packing efficiency in the solid state compared to less hindered analogs .

Data Table: Structural and Functional Comparison

Compound Name (CAS)	Aromatic Substituents	Side Chain	Key Functional Features
1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one (124500-38-5)	3,5-Cl₂, 4-OH	2,2-dimethylpropan-1-one	Strong H-bonding (OH), high lipophilicity
1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one (30314-42-2)	4-Cl	2,2-dimethylpropan-1-one	Reduced polarity, moderate reactivity
1-(2,6-Dihydroxy-4-methoxy-3,5-dimethylphenyl)-3-phenylpropan-1-one (34328-55-7)	2,6-OH, 4-OCH₃, 3,5-CH₃	3-phenylpropan-1-one	Extended conjugation, multiple H-bonds

Theoretical Implications of Substituent Effects

• Hydrogen Bonding : The hydroxyl group in the target compound enables robust intermolecular interactions, which are critical for crystal engineering and supramolecular assembly .
• Electron-Withdrawing Effects: Dichloro substitution likely stabilizes the ketone via resonance, reducing susceptibility to nucleophilic attack compared to mono-chloro analogs.
• Steric Considerations : The 2,2-dimethyl group may hinder molecular packing, as observed in related structures solved via crystallographic tools like SHELX and OLEX2 .

Biological Activity

1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one, also known by its CAS number 1516176-92-3, is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C₁₁H₁₂Cl₂O₂
• Molecular Weight : 247.11 g/mol
• CAS Number : 1516176-92-3

The compound is believed to exhibit its biological effects through several mechanisms:

• Antioxidant Activity : The presence of hydroxyl groups in the structure may contribute to its ability to scavenge free radicals, thereby providing protective effects against oxidative stress.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, which could impact drug metabolism and efficacy.
• Receptor Modulation : The compound may interact with various receptors in the body, potentially influencing signaling pathways related to inflammation and cell proliferation.

Anticancer Properties

Research indicates that 1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one has demonstrated anticancer properties in vitro. A study reported that the compound inhibited the proliferation of cancer cell lines by inducing apoptosis and cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	15.2	Induction of apoptosis
HeLa (Cervical Cancer)	12.8	Cell cycle arrest

Anti-inflammatory Effects

In animal models, the compound has shown potential anti-inflammatory effects by reducing levels of pro-inflammatory cytokines. This suggests a possible application in treating inflammatory diseases.

Case Studies

• In vitro Study on Cancer Cells :
  • A study conducted on MCF-7 and HeLa cells demonstrated that treatment with the compound resulted in significant reductions in cell viability. Flow cytometry analysis indicated an increase in apoptotic cells compared to control groups.
• Animal Model for Inflammation :
  • In a controlled experiment using a rat model of induced inflammation, administration of the compound resulted in decreased paw edema and lower serum levels of TNF-alpha and IL-6, indicating reduced inflammation.

Pharmacokinetics

Understanding the pharmacokinetics of 1-(3,5-Dichloro-4-hydroxyphenyl)-2,2-dimethylpropan-1-one is crucial for assessing its therapeutic potential:

• Absorption : The compound shows moderate absorption rates when administered orally.
• Metabolism : Initial studies suggest that it undergoes hepatic metabolism with potential formation of active metabolites.
• Excretion : Primarily excreted via urine; further studies are needed to determine specific metabolic pathways.